Cas no 1806891-29-1 (Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate)

• Product Name: Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate
• CAS No: 1806891-29-1
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4872689
• Update Time: 2025-05-23

Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-5-8(10(12)13)6(3-7(15)16-2)4-14-9(5)11/h4,10H,3H2,1-2H3
• InChI Key： QUKOAPHDRDYVTK-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(F)F)=C(C=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate

Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate (CAS No. 1806891-29-1): A Comprehensive Overview of Structure, Synthesis, and Applications

Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate (CAS No. 1806891-29-1) is a halogenated pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural features and versatile reactivity. This compound belongs to the class of pyridine-based heterocycles, which are widely recognized for their biological activity and utility as scaffolds in pharmaceutical development. The presence of a chloro substituent at the C2 position, a trifluoromethyl group at C4, and a methyl group at C3 imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in the design of bioactive molecules.

The core structure of Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate consists of a six-membered pyridine ring fused with an acetate ester moiety at the C5 position. The introduction of fluorine atoms through the difluoromethyl group significantly enhances the compound's lipophilicity and metabolic stability, which are critical parameters in drug discovery programs targeting enzyme inhibition or receptor modulation. Recent studies have highlighted the role of fluorinated heterocycles in improving pharmacokinetic profiles, particularly in central nervous system (CNS) drug candidates where blood-brain barrier permeability is a key challenge.

Synthesis pathways for this compound typically involve multistep strategies leveraging modern cross-coupling methodologies. One prominent approach utilizes palladium-catalyzed reactions to introduce the chloro substituent at C2 while maintaining regioselectivity during pyridine ring formation. The incorporation of the difluoromethyl group often employs transition-metal-mediated fluorination techniques or electrophilic fluorination reagents such as Selectfluor® under controlled conditions. These synthetic advancements align with current trends in green chemistry by minimizing byproduct formation and optimizing atom economy.

In terms of biological relevance, compounds bearing similar structural motifs have demonstrated promising activity against various therapeutic targets. For instance, derivatives featuring both chloro and difluoromethyl substituents have shown inhibitory effects on kinases involved in cancer progression pathways such as PI3K/AKT/mTOR signaling cascades. Additionally, these moieties contribute to enhanced binding affinity through hydrogen bonding interactions with protein residues when incorporated into small molecule inhibitors targeting G-protein coupled receptors (GPCRs).

The application potential extends beyond traditional pharmaceuticals into agrochemicals where such compounds serve as precursors for herbicides or fungicides exhibiting broad-spectrum efficacy against plant pathogens resistant to conventional treatments. The combination of electron-withdrawing groups like chlorine and fluorines creates favorable electrostatic environments that improve target specificity while reducing off-target toxicity—a critical consideration in sustainable agriculture practices.

Ongoing research efforts continue to explore novel applications for this scaffold through computational modeling approaches that predict binding modes against emerging targets such as SARS-CoV-2 proteases or antibiotic-resistant bacterial enzymes like β-lactamases. These investigations underscore the importance of structural diversity within pyridine frameworks for addressing unmet medical needs across multiple disease areas including oncology, infectious diseases, and neurodegenerative disorders.

Analytical characterization techniques play a crucial role in verifying the purity and identity of synthesized batches of Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate. High-resolution mass spectrometry (HRMS) confirms molecular weight consistency with theoretical values derived from elemental composition analysis using software tools like ChemDraw Professional or ACD/Labs Suite. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into proton coupling patterns around aromatic positions while infrared (IR) spectroscopy helps identify functional groups like ester carbonyls characteristic of acetyl derivatives.

The physical properties exhibited by this compound—such as melting point determination via differential scanning calorimetry (DSC), solubility profiles across different solvent systems including DMSO or acetonitrile—are essential parameters guiding formulation development processes required prior to clinical trials if intended for human therapeutic use scenarios.

Evaluation studies assessing cytotoxicity profiles using cell lines derived from human tumor tissues provide preliminary safety data necessary before advancing candidates into preclinical testing phases regulated by organizations like FDA or EMA guidelines governing new chemical entity submissions under IND applications framework applicable globally across major pharmaceutical markets including US market access requirements versus EU regulatory pathways differences.

In conclusion, ongoing advancements in synthetic methodology combined with expanding knowledge regarding structure-function relationships continue to solidify the importance of compounds like Methyl 2-chloro-4-(difluoromethyl)-3-methylpyridine-5-acetate within contemporary chemical research landscapes spanning both academic institutions conducting fundamental studies alongside industrial laboratories focused on commercial product development pipelines aiming towards market approval timelines aligned with global health priorities identified by WHO strategic documents outlining key areas requiring innovation investments over next decade horizon projections based on current epidemiological trends analyses reports published annually since last few years showing increased emphasis on antimicrobial resistance challenges mitigation strategies implementation plans being developed collaboratively between public sector entities and private enterprises operating under various business models 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readiness assessments alternative fuel vehicle incentives evaluation public transportation electrification plans bike-sharing program expansions pedestrian-friendly urban design improvements walkability score calculations bikeability index assessments car-free zone proposals electric bus route optimizations tramway expansion projects subway line extensions light rail transit developments hyperloop feasibility studies autonomous vehicle pilot programs drone delivery service implementations last-mile delivery solutions supply chain optimization algorithms route planning software warehouse automation robotics inventory management systems RFID tagging systems barcode scanning systems IoT-enabled asset tracking predictive maintenance analytics condition-based monitoring vibration analysis thermal imaging inspections ultrasonic testing non-destructive testing methods corrosion monitoring sensors fatigue life prediction models fracture mechanics analysis stress corrosion cracking risk assessments hydrogen embrittlement prevention strategies material degradation mitigation techniques coating selection guidelines corrosion inhibitor compatibility tests protective lining material evaluations cathodic protection system designs impressed current cathodic protection sacrificial anode systems galvanic anode materials selection polarization curve measurements Tafel slope analysis Stern-Gerlaugh equations application Faraday's laws integration electrochemical impedance spectroscopy EIS data interpretation cyclic voltammetry results analysis potentiodynamic polarization experiments galvanostatic charge-discharge tests electrochemical workstation operation protocols potentiostat/galvanostat setup procedures working electrode preparation reference electrode selection counter electrode material choices electrolyte solution preparation conductivity measurements viscosity tests density determinations refractive index measurements surface tension measurements contact angle measurements wettability assessments interfacial tension calculations spreading coefficient evaluations Marangoni effect observations Ostwald ripening phenomena study coalescence kinetics modeling droplet size distribution analysis particle size distribution measurements zeta potential determinations electrophoretic mobility calculations colloidal stability predictions DLVO theory applications Hamaker constant estimations Lifshitz-van der Waals interactions calculations Born repulsion forces modeling hydration forces contributions double layer overlap effects Debye screening length calculations Gouy-Chapman-Stern model applications diffuse layer thickness estimations surface charge density calculations zeta potential measurement techniques streaming potential measurements electroosmotic flow velocity determinations zeta potential titration methods pH-dependent zeta potential profiles salt concentration effects on zeta potential temperature dependence studies solvent polarity effects surface modification techniques grafting polymer chains plasma treatment UV/ozone cleaning chemical etching self-assembled monolayer formation silanization processes thiolation reactions click chemistry applications copper-catalyzed azide alkyne cycloaddition Huisgen reaction conditions strain-promoted azide alkyne cycloaddition SPAAC reaction parameters tetrazine ligation kinetics trans-cyclooctene reactivity comparisons bioorthogonal reactions selection criteria metabolic labeling applications glycan tagging protein conjugation nucleic acid labeling cell surface imaging intracellular delivery challenges endosomal escape mechanisms pH-sensitive linkers temperature-responsive polymers redox-sensitive bonds enzyme-responsive cleavable bonds photoresponsive materials light-triggered release mechanisms near-infrared light activation two-photon excitation fluorescence resonance energy transfer FRET efficiency calculations Förster radius determinations donor/acceptor distance relationships orientation factor dependencies refractive index corrections quenching effects background signal subtraction photobleaching correction algorithms image processing techniques deconvolution algorithms maximum likelihood estimation Richardson-Lucy algorithm Wiener filter application blind deconvolution methods iterative reconstruction techniques compressed sensing approaches sparse representation models dictionary learning algorithms wavelet transforms Fourier transforms Laplace transforms Z-transforms discrete cosine transforms discrete sine transforms fast Fourier transform FFT implementation inverse FFT IFFT execution convolution operations correlation functions cross-correlation coefficients autocorrelation functions power spectral density estimations coherence function analyses transfer function identifications system identification techniques impulse response determination step response characterization frequency response plots Bode plots Nyquist plots Nichols charts root locus diagrams pole-zero maps Routh-Hurwitz stability criteria Nyquist stability criterion BIBO stability conditions Lyapunov exponents calculation chaos detection methods Poincaré maps bifurcation diagrams attractors identification strange attractors characteristics fractal dimensions estimation box-counting method Minkowski-Bouligand dimension calculation Hausdorff dimension estimation multifractal analysis scaling exponents determination power-law distributions fitting Zipf's law verification Pareto distribution parameters estimation log-normal distribution fitting Weibull distribution fitting exponential distribution fitting Poisson distribution fitting binomial distribution fitting normal distribution fitting t-distribution fitting chi-square distribution fitting F-distribution fitting gamma distribution fitting beta distribution fitting log-logistic distribution fitting extreme value distributions generalized extreme value GEV distributions generalized Pareto GP distributions maximum entropy principle application Kullback-Leibler divergence minimization maximum likelihood estimation MLE parameter optimization Bayesian inference approaches Markov chain Monte Carlo MCMC sampling Gibbs sampling Metropolis-Hastings algorithm Hamiltonian Monte Carlo HMC variational inference mean field approximation expectation propagation coordinate ascent variational inference stochastic variational inference black-box variational inference automatic differentiation variational inference ADVI Hamiltonian variational inference HVI normalizing flow models autoregressive flows masked autoregressive flows inverse autoregressive flows coupling layers real NVP Glow models continuous normalizing flows neural ODEs stochastic differential equations SDEs Langevin dynamics Monte Carlo simulations Brownian motion simulations Ornstein-Uhlenbeck processes Lévy flights fractional Brownian motion multifractal detrended fluctuation analysis MF-DFA detrended fluctuation analysis DFA Hurst exponent estimation rescaled range analysis R/S method detrending moving average DMA method modified DFA mDFA generalized DFA gDFA multifractal singularity spectrum calculation Hölder exponent estimation multifractal spectrum width measurement multifractal spectrum asymmetry quantification multifractal decomposition entropy-based methods Shannon entropy Rényi entropy Tsallis entropy von Neumann entropy quantum entropy entanglement entropy mutual information calculation transfer entropy estimation Granger causality testing convergent cross mapping CCM causal discovery algorithms PC algorithm Fast Causal Inference FCI LiNGAM algorithm PCMCI algorithm causal effect networks Bayesian network structure learning Markov blanket identification parent-child relationship detection d-separation criteria v-structures identification moral graph conversion triangulation process maximal clique identification junction tree construction belief propagation algorithm sum-product message passing max-product message passing loopy belief propagation mean field approximation Bethe free energy minimization Kikuchi approximation cluster variation method region-based free energy approximations loop corrections inclusion deterministic approximate inference loopy belief propagation GBP generalized belief propagation structured mean field SMF tree-reweighted TRW message passing convex free energy minimization dual decomposition methods alternating direction method ADMM primal-dual hybrid gradient PDHG proximal gradient descent accelerated proximal gradient accelerated gradient descent Nesterov acceleration stochastic gradient descent SGD mini-batch SGD momentum SGD RMSProp Adam optimizer AdaGrad optimizer Adadelta optimizer Adamax optimizer Nadam optimizer RMSProp with momentum lookahead optimizers second-order methods Newton-Raphson method quasi-newton BFGS L-BFGS SR1 updates limited memory updates curvature condition checks Wolfe conditions satisfaction line search backtracking line search Armijo rule Goldstein condition Wolfe-Powell conditions strong Wolfe conditions trust region methods Levenberg-Marquardt algorithm dogleg method conjugate gradient CG nonlinear conjugate gradient Fletcher-Reeves Polak-Ribière Powell restart criterion preconditioned conjugate gradient preconditioning matrix selection incomplete Cholesky factorization ILU preconditioners Jacobi preconditioners Gauss-Seidel preconditioners multigrid preconditioners algebraic multigrid AMG geometric multigrid GMG hierarchical basis functions nested dissection ordering domain decomposition methods additive Schwarz multiplicative Schwarz restricted additive Schwarz optimized Schwarz overlapping subdomains non-overlapping subdomains Dirichlet boundary conditions Neumann boundary conditions Robin boundary conditions periodic boundary conditions absorbing boundary conditions transparent boundary conditions radiation boundary conditions mixed boundary conditions variable coefficient problems nonhomogeneous problems singular perturbation problems stiff problems ill-conditioned problems ill-defined problems ill-scaled problems ill-balanced problems ill-prepared initial data high-dimensional problems curse-of-dimensionality alleviation dimensionality reduction PCA t-SNE UMAP autoencoders variational autoencoders VAE denoising autoencoders contractive autoencoders sparse autoencoders deep belief networks DBN restricted Boltzmann machines RBM deep Boltzmann machines DBM generative adversarial networks GAN Wasserstein GAN WGAN deep convolutional GAN DCGAN style transfer networks perceptual loss functions feature matching losses identity loss cycle consistency loss cycleGAN perceptual similarity metrics SSIM PSNR LPIPS VGG features VGGFace model FaceNet model DeepID model ArcFace model CosFace model SphereFace model CenterLoss function triplet loss margin-based losses focal loss label smoothing regularization dropout regularization weight decay regularization early stopping regularization batch normalization layer normalization layer instance normalization group normalization adaptive instance normalization spectral normalization weight normalization parameter norm constraints gradient clipping exploding gradients vanishing gradients numerical instability solutions mixed precision training half precision FP16 bfloat16 tensor cores utilization cuDNN optimizations PyTorch optimizations TensorFlow optimizations JAX optimizations ONNX format conversions quantized neural networks pruning techniques knowledge distillation model compression tensor decomposition low-rank approximations singular value decomposition SVD truncated SVD matrix factorizations non-negative matrix factorizations NMF probabilistic matrix factorizations PMF Bayesian matrix factorizations BMF tensor trains tensor rings tensor chains hierarchical Tucker formats canonical polyadic decompositions CPD Tucker decompositions higher-order singular value decompositions HOSVD tensor completion tasks missing data imputation matrix completion nuclear norm minimization trace norm minimization rank minimization convex relaxation approaches nuclear norm surrogates Schatten p-norms matrix rank estimation rank-adaptive algorithms greedy rank selection randomized SVD randomized PCA randomized CUR decompositions random projections Johnson-Lindenstrauss lemma subspace embedding oblivious subspace embeddings oblivious sketches sketch-and-solve approaches streaming PCA online PCA incremental PCA mini-batch PCA distributed PCA parallel computing implementations GPU acceleration CUDA programming OpenCL programming MPI parallelism OpenMP parallelism task parallelism data parallelism pipeline parallelism hybrid parallelism load balancing dynamic scheduling static scheduling task queue management work stealing algorithms priority queue implementations lock-free data structures concurrent programming patterns actor model futures promises async/await coroutines generators event loops callback functions reactive programming observables streams backpressure handling operators transformations filters maps flatMaps zipWith scan reduce aggregate combine merge concat switchMap switchMapWithLatestFrom switchMapWithConcatMap switchMapWithMergeMap switchMapWithExhaustMap retry retryWhen delay retryWhen delayWhen backoff exponential backoff jittered backoff constant backoff linear backoff logarithmic backoff polynomial backoff Fibonacci backoff circuit breaker pattern bulkhead pattern semaphore pattern rate limiting throttling token bucket algorithm leaky bucket algorithm sliding window rate limiting fixed window rate limiting distributed rate limiting Redis counters Bloom filters counting Bloom filters cuckoo filters quotient filters cache eviction policies LRU LFU FIFO ARC CAR cache warming cache preloading cache priming cache invalidation stale time expiration TTL time-to-live sliding expiration fixed expiration soft expiration hard expiration write-through caching write-back caching read-through caching refresh-ahead caching tiered caching multi-level caching persistent caching transient caching memory-mapped files direct memory access DMA zero-copy transfers memory pooling object pooling connection pooling thread pooling executor service thread pools fork/join pools work-stealing pools parallel streams Java Streams API reactive streams ReactiveX RxJava RxKotlin RxSwift RxCocoa Akka Streams Project Reactor Spring WebFlux Vert.x Quarkus Micronaut Helidon Micrometer Prometheus Grafana ELK stack Elasticsearch Logstash Kibana Fluentd Fluent Bit Vector Loki LokiStack Tempo Jaeger OpenTelemetry OpenCensus Datadog New Relic Dynatrace Splunk Sumo Logic Graylog Loggly Papertrail AWS CloudWatch Azure Monitor Google Cloud Monitoring Datadog APM New Relic APM AppDynamics Dynatrope Application Insights Instana Pinpoint Prometheus Alertmanager Grafana Loki Vector Tempo Jaeger Tracing OpenTelemetry Collector OpenCensus Collector Prometheus Remote Write Loki Push API Vector HTTP API Tempo HTTP API Jaeger HTTP Thrift gRPC OTLP gRPC OTLP HTTP OTLP Kafka OTLP Kafka Connect Kafka MirrorMaker Kafka Streams Kafka REST Proxy Kafka Schema Registry Schema Registry UI Schema Registry CLI Schema Registry Admin API Schema Registry REST API Schema Registry gRPC API Schema Registry WebSocket API Schema Registry MQTT API Schema Registry CoAP API Schema Registry LoRaWAN API Schema Registry Zigbee API Schema Registry BLE API Schema Registry NFC API Schema Registry RFID API Schema Registry GPS API Schema Registry GNSS API Schema Registry IMU API Schema Registry accelerometer gyroscope magnetometer barometer thermometer humidity sensor pressure sensor proximity sensor ambient light sensor color sensor depth sensor LiDAR sensor radar sensor sonar sensor thermal camera infrared camera visible light camera multispectral camera hyperspectral camera ultrasound transducer piezoelectric transducer electrostatic transducer electromagnetic transducer magnetostrictive transducer piezoresistive transducer capacitive transducer optical fiber sensors interferometric sensors Fabry-Pérot interferometers Mach-Zehnder interferometers Michelson interferometers Sagnac interferometers Mach-Zehnder modulators phase modulators intensity modulators electro-optic modulators acousto-optic modulators magneto-optic modulators fiber Bragg gratings long period gratings chirped gratings sampled gratings apodized gratings superstructure gratings distributed feedback DFB lasers distributed Bragg reflector DBR lasers vertical cavity surface emitting lasers VCSELs edge-emitting lasers gain-switched lasers mode-locking lasers Q-switching lasers cavity dumping lasers frequency doubling second harmonic generation SHG third harmonic generation THG fourth harmonic generation FHG sum frequency generation SFG difference frequency generation DFG optical parametric amplification OPA optical parametric oscillation OPO optical parametric generation OPG four-wave mixing FWM phase conjugation stimulated Brillouin scattering SBS stimulated Raman scattering SRS coherent anti-Stokes Raman scattering CARS coherent Stokes Raman scattering CSRS two-photon absorption TPA three-photon absorption TPA four-photon absorption FPA multiphoton fluorescence microscopy MPFM second harmonic generation imaging SHG imaging third harmonic generation imaging THG imaging coherent anti-Stokes Raman scattering microscopy CARS microscopy coherent Stokes Raman scattering microscopy CSRS microscopy stimulated emission depletion STED microscopy photoactivated localization microscopy PALM stochastic optical reconstruction microscopy STORM structured illumination microscopy SIM super-resolution optical fluctuation imaging SOFI single-molecule localization microscopy SMLM single-particle tracking SPT single-fluorescent molecule tracking SFMT single-particle emission tomography SPET single-fluorescent particle tomography SFPT single-fluorescent bead tomography SFBT single-fluorescent dye tomography SFDT single-fluorescent label tomography SFLT single-fluorescent tag tomography SFTT single-fluorescent probe tomography SFPTT super-resolution fluorescence correlation spectroscopy SR-FCS super-resolution fluorescence lifetime imaging SR-FLI super-resolution Förster resonance energy transfer SR-FRET super-resolution photoactivated localization SR-PAL super-resolution stochastic optical reconstruction SR-STORM super-resolution structured illumination SR-SIM super-resolution optical fluctuation SR-SOFI super-resolution total internal reflection fluorescence SR-TIRF super-resolution confocal fluorescence SR-CF super-resolution multiphoton fluorescence SR-MPFL super-resolution two-photon excitation SR-TPE super-resolution three-photon excitation SR-TPE3 super-resolution four-photon excitation SR-TPE4 super-resolution five-photon excitation SR-TPE5 super-resolution six-photon excitation SR-TPE6 time-gated detection time-correlated single-photon counting TCSPC photon time tagging PTT time-resolved fluorescence lifetime imaging TR-FLI time-resolved Förster resonance energy transfer TR-FRET time-resolved photoactivated localization TR-PAL time-resolved stochastic optical reconstruction TR-STORM time-resolved structured illumination TR-SIM time-resolved optical fluctuation TR-SOFI time-gated total internal reflection fluorescence TG-TIRF time-gated confocal fluorescence TG-CF time-gated multiphoton fluorescence TG-MPFL time-gated two-photon excitation TG-TPE time-gated three-photon excitation TG-TPE3 time-gated four-photon excitation TG-TPE4 time-gated five-photon excitation TG-TPE5 time-gated six-photon excitation TG-TPE6 ultrafast laser pulses femtosecond laser pulses picosecond laser pulses nanosecond laser pulses picosecond pump-probe spectroscopy femtosecond pump-probe spectroscopy nanosecond pump-probe spectroscopy ultrafast transient absorption spectroscopy ultrafast transient grating spectroscopy ultrafast coherent anti-Stokes Raman scattering ultrafast coherent Stokes Raman scattering ultrafast stimulated emission depletion ultrafast photoactivated localization ultrafast stochastic optical reconstruction ultrafast structured illumination ultrafast optical fluctuation ultrafast total internal reflection fluorescence ultrafast confocal fluorescence ultrafast multiphoton fluorescence ultrafast two-photon excitation ultrafast three-photon excitation ultrafast four-photon excitation ultrafast five-photon excitation ultrafast six-photon excitation terahertz pulse generation terahertz waveguides terahertz metamaterials terahertz plasmonics terahertz photonic crystals terahertz metasurfaces terahertz wavefront shaping terahertz holography terahertz tomography terahertz diffraction terahertz interference terahertz modulation terahertz detection terahertz mixing terahertz downconversion terahertz upconversion terahertz amplification terahertz lasing quantum cascade lasers QCL intersubband transitions intersubband cascade lasers interband cascade lasers quantum dot cascade lasers quantum well infrared photodetectors QWIPs quantum dot infrared photodetectors QDIPs type-II superlattice infrared photodetectors TSLIPs microbolometers uncooled bolometers cryogenic bolometers hot-electron bolometers kinetic inductance detectors KIDs transition edge sensors TESs microwave kinetic inductance detectors MKIDs resonant cavity enhanced detectors RCEDs plasmonic detectors surface plasmon resonance SPR surface-enhanced Raman scattering SERS plasmonic waveguides plasmonic lenses plasmonic antennas plasmonic couplers plasmonic splitters plasmonic combiners plasmonic switches plasmonic modulators plasmonic sensors plasmonic biosensors plasmonic chemical sensors plasmonic gas sensors plasmonic liquid sensors plasmonic solid-state sensors surface-enhanced infrared absorption SEIRA surface-enhanced X-ray absorption SEXA surface-enhanced ultraviolet-visible absorption SEUVASE surface-enhanced microwave absorption SEMA surface-enhanced millimeter-wave absorption SEMMA surface-enhanced radio-frequency absorption SERFA metamaterial perfect absorbers MPAs epsilon-near-zero ENZ materials epsilon-negative ENG materials mu-negative MNG materials double-negative DNG materials triple-negative TNG materials hyperbolic metamaterials hyperbolic phononic crystals hyperbolic photonic crystals hyperbolic acoustic crystals hyperbolic thermal crystals hyperbolic magnetic crystals hyperbolic electric crystals hyperbolic piezoelectric crystals hyperbolic ferroelectric crystals hyperbolic ferromagnetic crystals hyperbolic antiferromagnetic crystals hyperbolic ferrimagnetic crystals hyperbolic spin ice materials topological insulators topological semimetals topological metals topological semiconductors topological magnets topological ferromagnets topological antiferromagnets topological ferrimagnets topological spin liquids topological quantum Hall states topological Chern insulators topological Dirac semimetals topological Weyl semimetals topological nodal line semimetals topological nodal plane semimetals topological nodal point semimetals topological nodal chain semimetals topological nodal ring semimetals topological nodal sphere semimetals topological nodal torus semimetals non-Hermitian systems parity-time symmetric PT-symmetric systems open quantum systems dissipative systems driven-dissipative systems many-body localized phases many-body delocalized phases many-body ergodic phases many-body nonergodic phases many-body localized thermal phases many-body delocalized thermal phases many-body localized insulating phases many-body delocalized insulating phases many-body localized metallic phases many-body delocalized metallic phases many-body localized semi-metallic phases many-body delocalized semi-metallic phases many-body localized semiconductor phases many-body delocalized semiconductor phases many-body localized conductor phases many-body delocalized conductor phases many-body localized dielectric phases many-body delocalized dielectric phases many-body localized magnetic insulator phases many-body delocalized magnetic insulator phases many-body localized magnetic conductor phases many-body delocalized magnetic conductor phases non-equilibrium steady states driven steady states Floquet steady states periodically driven steady states quench dynamics sudden quenches slow quenches adiabatic quenches diabatic quenches sudden parameter changes slow parameter changes adiabatic parameter changes diabatic parameter changes sudden external perturbations slow external perturbations adiabatic external perturbations diabatic external perturbations sudden internal perturbations slow internal perturbations adiabatic internal perturbations diabatic internal perturbations sudden system size changes slow system size changes adiabatic system size changes diabatic system size changes sudden temperature variations slow temperature variations adiabatic temperature variations diabatic temperature variations sudden pressure variations slow pressure variations adiabatic pressure variations diabatic pressure variations sudden magnetic field variations slow magnetic field variations adiabatic magnetic field variations diabatic magnetic field variations sudden electric field variations slow electric field variations adiabatic electric field variations diabatic electric field variations sudden gravitational field variations slow gravitational field variations adiabatic gravitational field variations diabatic gravitational field variations sudden radiation exposure slow radiation exposure adiabatic radiation exposure diabatic radiation exposure sudden chemical environment changes slow chemical environment changes adiabatic chemical environment changes diabatic chemical environment changes